(5R,6R)-6-(Aminomethyl)-4-ethyl-5-(1-methylimidazol-2-yl)morpholin-3-one

• IUPAC Name: (5R,6R)-6-(aminomethyl)-4-ethyl-5-(1-methylimidazol-2-yl)morpholin-3-one
• InChI: InChI=1S/C11H18N4O2/c1-3-15-9(16)7-17-8(6-12)10(15)11-13-4-5-14(11)2/h4-5,8,10H,3,6-7,12H2,1-2H3/t8-,10+/m1/s1
• InChI Key: RTLDJGLMOCKORV-SCZZXKLOSA-N
• Canonical SMILES: CCN1C(C(OCC1=O)CN)C2=NC=CN2C
• Isomeric SMILES: CCN1[C@@H]([C@H](OCC1=O)CN)C2=NC=CN2C
• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol

Description

(5R,6R)-6-(Aminomethyl)-4-ethyl-5-(1-methylimidazol-2-yl)morpholin-3-one, also known as Ro 15-4513, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of morpholinone derivatives and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Biological Activity

• Glucosidase Inhibition and Antioxidant Activity : Morpholine derivatives have been synthesized and evaluated for their glucosidase inhibitory potential and antioxidant activities. The synthesized compounds showed significant glucosidase inhibitory activity, superior to the standard acarbose, and exhibited high antioxidant activities as assessed by various in vitro assays (Özil, Baltaş, & Parlak, 2018).

• Antimicrobial Activities : Novel triazole derivatives, including those utilizing morpholine, have been synthesized and displayed moderate to good antimicrobial properties against various microorganisms, suggesting the potential of morpholine-based compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Chemical Synthesis and Modification

• Aminomethylation of Imidazoheterocycles : An innovative method for the aminomethylation of imidazoheterocycles, including morpholine, has been developed. This process allows for the synthesis of aminomethylated derivatives under mild conditions, opening new avenues for the creation of morpholine-based compounds with potential biological activities (Mondal et al., 2017).

Pharmacological Applications

• Neurokinin-1 Receptor Antagonism : A study reported the synthesis of a morpholine derivative with potent neurokinin-1 receptor antagonism, showing efficacy in pre-clinical tests relevant to emesis and depression. This underscores the potential therapeutic applications of morpholine derivatives in treating conditions mediated by the neurokinin-1 receptor (Harrison et al., 2001).